Cas no 64179-42-6 (Benzoic acid, 6-(hydroxymethyl)-2,3-dimethoxy-)
64179-42-6 structure
Product Name:Benzoic acid, 6-(hydroxymethyl)-2,3-dimethoxy-
CAS No:64179-42-6
MF:C10H12O5
MW:212.199283599854
CID:1672141
PubChem ID:85910586
Update Time:2025-04-21
Benzoic acid, 6-(hydroxymethyl)-2,3-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 6-(hydroxymethyl)-2,3-dimethoxy-
- 64179-42-6
- DTXSID401261706
- 6-(hydroxymethyl)-2,3-dimethoxybenzoic acid
-
- Inchi: 1S/C10H12O5/c1-14-7-4-3-6(5-11)8(10(12)13)9(7)15-2/h3-4,11H,5H2,1-2H3,(H,12,13)
- InChI Key: CRYRRQNXPBRNOP-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(CO)=C1C(=O)O)OC
Computed Properties
- Exact Mass: 212.06846
- Monoisotopic Mass: 212.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99
Benzoic acid, 6-(hydroxymethyl)-2,3-dimethoxy- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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